Cas no 7433-02-5 (2,3-dihydro-4H-benzo[h]thiochromen-4-one)

2,3-dihydro-4H-benzo[h]thiochromen-4-one structure
7433-02-5 structure
Product Name:2,3-dihydro-4H-benzo[h]thiochromen-4-one
CAS No:7433-02-5
MF:C13H10OS
MW:214.282902240753
CID:979191
PubChem ID:268934
Update Time:2025-04-19

2,3-dihydro-4H-benzo[h]thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-4H-benzo[h]thiochromen-4-one
    • BAS 00673185; STK757472; AC1MENBK; ST020912; 2,3-dihydro-4H-naphtho< 1,2-b> thiopyran-4-one; Benzo-thio-chroman-4-on; AKOS003235228; A1722/0073373; ChemDiv1_011323; 1-oxo-4-p-tolyl-1H-isochromene-3-carboxylic acid; 2,3-Dihydro-naphtho< 1.2-b> -4H-thiapyran-4-on; (3-Phenyl-2.3-dihydro-thiazolin)-2-azino-4-[1-oxo-1.4-dihydro-naphthoesaeure-(2)-anilid; 2,3-Dihydro-benzo[h]thiochromen-4-on; < 3-Phenyl-2.3-dihydro-thiazolin&gt
    • DTXSID00995846
    • AKOS024324949
    • 2,3-Dihydro-4H-naphtho[1,2-b]thiopyran-4-one
    • 2,3-dihydrobenzo[h]thiochromen-4-one
    • SMR001570863
    • cid_268934
    • NSC-109424
    • NSC109424
    • BDBM91420
    • 7433-02-5
    • MLS002704157
    • SCHEMBL86054
    • 2H-Benzo[h]thiochromen-4(3H)-one
    • CHEMBL1708151
    • Inchi: 1S/C13H10OS/c14-12-7-8-15-13-10-4-2-1-3-9(10)5-6-11(12)13/h1-6H,7-8H2
    • InChI Key: OKEZXNVTIJMUQU-UHFFFAOYSA-N
    • SMILES: S1CCC(C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

  • Exact Mass: 214.0453
  • Monoisotopic Mass: 214.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: 401.1°C at 760 mmHg
  • Flash Point: 232.5°C
  • Refractive Index: 1.703
  • PSA: 17.07
  • LogP: 3.51830
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